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Core Characteristics of Bederocin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bederocin

CAS No.: 757942-43-1

Cat. No.: S520694

The table below summarizes the key technical information for Bederocin found in the search results.

Attribute Description

Compound Name Bederocin (also known as REP-8839, REP8839) [1] [2]

CAS Number 757942-43-1 [1] [2]

Molecular Formula  C20H21BrFN30S [1] [2]

Molecular Weight 450.37 g/mol [1] [2]

Mechanism of Novel inhibitor of methionyl-tRNA synthase (METS) [1]

Action

Ki for MetRS 0.01 uM [1]

Primary Potent against Staphylococcus aureus, Streptococcus pyogenes, and other
Antibacterial clinically important Gram-positive bacteria. Little activity against Gram-negative
Activity bacteria [1] [2].

Mechanism of Action and Resistance
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Bederocin inhibits the bacterial enzyme methionyl-tRNA synthetase (METS), which is essential for protein

synthesis [1]. This mechanism is distinct from other major classes of topical antibiotics.

The following diagram illustrates how Bederocin and the related antibiotic Mupirocin inhibit bacterial

protein synthesis, and the mechanisms by which bacteria develop resistance.

- - - Resistance Mechanisms . I
Bacterial Protein Synthesis Antibiotic Inhibition

Chromosomal Plasmid Acquisition

Ao Point Mutation (mupA / Modified IleS-2)

Bederocin Mupirocin

Low-Level
Resistance

High-Level
Resistance

Inhibits Inhibits

MetRS Enzyme lleRS Enzyme

Met-tRNA

Protein Synthesis

Click to download full resolution via product page

The diagram highlights two key resistance pathways [3]:

¢ Low-level resistance arises from chromosomal point mutations in the target enzyme.
¢ High-level resistance results from acquiring a plasmid containing an alternative, resistant gene (e.g.,
mupA).

Information Constraints and Further Research
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A significant challenge in compiling this data is that Bederocin does not appear to have advanced into
late-stage clinical trials or reached the market. The most recent scientific publications identified in the
search results date back to 2009 [2]. This lack of recent development likely explains the absence of detailed

experimental protocols and robust quantitative data you requested.

For the most current information, I recommend these steps:

e Search Patent Databases: Look for patents filed by the originating company (Replidyne, Inc.) for
detailed experimental data.

e Consult Scientific Literature: Use platforms like PubMed and Google Scholar with search terms like
"REP8839," "Bederocin," and "methionyl-tRNA synthetase inhibitor" to find older primary research
articles.

¢ Explore Alternative Mechanisms: Given the challenge of antibiotic resistance, investigate other
innovative approaches, such as bacteriophage therapy, which is showing promising clinical results
for resistant infections [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | Antibacterial | TargetMol Bederocin [targetmol.com]

2. 757942-43-1|Bederocin|2-((3-(((4-bromo-5-(1-fluorovinyl) [bio-fount.com]

3. Mupirocin - Are we in danger of losing it? - PMC [pmc.ncbi.nlm.nih.gov]

4. Could the Next Breakthrough in Antibiotic Resistance Come ... [markets.financialcontent.com]

To cite this document: Smolecule. [Core Characteristics of Bederocin]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b520694#bederocin-mets-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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